Cas no 262272-18-4 ((2E)-3-(5-Chloro-2-hydroxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-Chloro-2-hydroxyphenyl)prop-2-enoic acid
• CAS No: 262272-18-4
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 4796028
• Update Time: 2025-09-26

(2E)-3-(5-Chloro-2-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-chloro-2-hydroxyphenyl)prop-2-enoic acid
• (E)-3-(5-CHLORO-2-HYDROXYPHENYL)ACRYLIC ACID
• 5-Chloro-2-hydroxycinnamic acid
• 3-(5-Chloro-2-hydroxyphenyl)acrylic acid
• (E)-3-(2-Hydroxy-5-chlorophenyl)acrylic acid
• (2E)-3-(5-Chloro-2-hydroxyphenyl)prop-2-enoic acid

• Inchi： 1S/C9H7ClO3/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5,11H,(H,12,13)/b4-1+
• InChI Key： LRXNDAUSLCBSTK-DAFODLJHSA-N
• SMILES： ClC1C=CC(=C(/C=C/C(=O)O)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids